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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679

An In-Depth Technical Guide to the Safe Handling of 3-Amino-4-chlorobenzonitrile

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety data,
handling procedures, and emergency protocols for 3-Amino-4-chlorobenzonitrile (CAS No:
53312-79-1).

Chemical and Physical Properties

3-Amino-4-chlorobenzonitrile is a solid, appearing as a light yellow to orange powder or
crystal.[1] It is soluble in methanol.[1] A summary of its key physical and chemical properties is
presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1266679?utm_src=pdf-interest
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.benchchem.com/product/b1266679?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB9323805_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB9323805_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C7HsCIN2 [2]

Molecular Weight 152.58 g/mol [2]

CAS Number 53312-79-1

EC Number 258-471-5

Appearance Solid, powder to crystal [1]

Color Light yellow to Yellow to o
Orange

Melting Point 87-91 °C [1]

Boiling Point 292.0 £ 20.0 °C (Predicted) [1]

Density 1.33 £ 0.1 g/cm? (Predicted) [1]

pKa 0.85 £ 0.10 (Predicted) [1]

Hazard Identification and Safety Data

3-Amino-4-chlorobenzonitrile is classified as a hazardous substance. The signal word for this
chemical is "Warning". It poses risks of being harmful if swallowed, causing skin and serious
eye irritation, and may cause respiratory irritation. It may also cause an allergic skin reaction.

Hazard Classification Code Description
Acute Toxicity, Oral H302 Harmful if swallowed
Skin Irritation H315 Causes skin irritation

May cause an allergic skin

Skin Sensitization H317 _
reaction
Eye Irritation H319 Causes serious eye irritation
Specific target organ toxicity — ] o
H335 May cause respiratory irritation

Single exposure
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Source: Sigma-Aldrich

Safe Handling and Experimental Protocols

Proper handling of 3-Amino-4-chlorobenzonitrile is crucial to minimize exposure and ensure
laboratory safety. The following protocols are based on established safety guidelines for
hazardous chemicals.

Engineering Controls

» Ventilation: All work with this compound, especially when handling the powder form, should
be conducted in a properly functioning chemical fume hood to avoid inhalation of dust.[3][4]
Ensure adequate ventilation in the work area.[5]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[5]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:[5]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin contact. Inspect gloves for any
damage before use.[6]

o Clothing: Wear protective clothing to prevent skin exposure.[5] A lab coat is required.

o Respiratory Protection: For operations where dust may be generated, use a dust mask (type
N95, US) or a suitable respirator.

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6][7]
Use the minimum quantity necessary for the procedure to reduce risk.[4]

Whenever possible, use pre-mixed solutions to avoid handling the powder.[4]

Safe Handling Workflow for 3-Amino-4-chlorobenzonitrile
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Caption: Logical workflow for the safe handling of 3-Amino-4-chlorobenzonitrile.

Storage and Incompatibility

Storage Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep the container

tightly closed.[5] The recommended storage temperature is room temperature in an inert

atmosphere, kept in a dark place.[1] This compound is classified under Storage Class 11:
Combustible Solids.

Incompatible Materials: Avoid contact with strong oxidizing agents.[5] General guidelines for
nitriles suggest avoiding strong acids and bases as well.[7]
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First Aid and Emergency Procedures

In case of exposure, immediate action is critical. Follow these first-aid measures:

« |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[5] Rinse
mouth.

e In Case of Skin Contact: Wash off with plenty of soap and water.[5] If skin irritation or a rash
occurs, seek medical attention. Take off contaminated clothing and wash it before reuse.[3]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical
advice/attention.

 If Inhaled: Move the person into fresh air. If breathing is difficult, provide respiratory support.

o Accidental Release: In case of a spill, prevent further leakage if it is safe to do so.[3] Absorb
the spill with an inert, liquid-binding material (e.g., diatomite) and dispose of the
contaminated material in an approved waste disposal plant.[3][5] Ensure the area is well-
ventilated.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself. Dispose of
contents and container to an approved waste disposal plant.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Amino-4-chlorobenzonitrile safety data sheet (SDS)
and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266679#3-amino-4-chlorobenzonitrile-safety-data-
sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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